4-(Cyclopropylmethylamino)-4-oxobut-2-enoic acid

• IUPAC Name: 4-(cyclopropylmethylamino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C8H11NO3/c10-7(3-4-8(11)12)9-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,9,10)(H,11,12)
• InChI Key: MLUKRQYKYHTYSD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C=CC(=O)O
• Molecular Formula: C8H11NO3
• DSSTOX Substance ID: DTXSID00369720
• Molecular Weight: 169.18 g/mol
• CAS RN: 135449-71-7

Description

The compound “4-(Cyclopropylmethylamino)-4-oxobut-2-enoic acid” is an organic compound containing a cyclopropyl group, a methylamino group, a ketone, and a carboxylic acid. The presence of these functional groups suggests that it could participate in a variety of chemical reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve the formation of the cyclopropyl group, the introduction of the methylamino group, and the formation of the carboxylic acid group. The synthesis could potentially involve techniques such as cyclopropanation, nucleophilic substitution, and oxidation.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopropyl group would form a three-membered ring, which is known to create angle strain in the molecule. The presence of the ketone and the carboxylic acid could also influence the molecule’s polarity and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The cyclopropyl group could participate in ring-opening reactions, the methylamino group could act as a nucleophile, and the carboxylic acid could undergo reactions such as esterification or decarboxylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could make it more soluble in polar solvents, while the cyclopropyl group could influence its shape and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Future Directions

The study and application of this compound could potentially be a subject of future research. Its unique structure and functional groups could make it interesting for investigations into new synthetic methods, reactivity studies, or potential uses in fields such as medicinal chemistry.